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Compound of Interest

Compound Name: Oil Orange ss
CAS No.: 2646-17-5
Cat. No.: B1669088
Get Quote
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For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Oil Orange SS (also known as Solvent Orange 2), a synthetic azo dye.
Adherence to these procedural steps will minimize risk and ensure proper disposal.

Health Hazard Summary

Oil Orange SS is a red to orange powder that presents several health hazards. It may cause
skin and eye irritation upon contact.[1] Inhalation of dust or ingestion can also be harmful.[1]
Notably, Oil Orange SS is suspected of causing genetic defects and cancer. It is classified as a
combustible solid and, like other azo dyes, can be explosive when suspended in air at specific
concentrations.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling Oil Orange SS. The following table
summarizes the recommended equipment for various levels of protection.
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PPE Category

Recommended Equipment

Rationale

Eye and Face

Chemical safety goggles or a

face shield.

Protects against dust particles
and potential splashes,

preventing eye irritation.

Skin

- Gloves: Nitrile or butyl rubber
gloves. Check for
breakthrough times and
replace regularly.- Lab Coat: A
standard lab coat should be
worn.- Protective Clothing: For
larger quantities or potential for
significant exposure,
disposable Tyvek-type

coveralls are recommended.

Nitrile and butyl gloves provide
good resistance to a range of
chemicals. A lab coat prevents
minor skin contact. Coveralls
offer full-body protection from

dust and splashes.

Respiratory

- For low dust levels: A NIOSH-
approved N95 particulate
respirator.- For higher
concentrations or unknown
exposure: A full-face respirator
with organic vapor/HEPA
combination cartridges
(black/magenta).- For
emergencies: A self-contained
breathing apparatus (SCBA).

Protects against inhalation of
harmful dust particles. Organic
vapor cartridges are
recommended due to the
aromatic nature of the
compound. A HEPA (or P100)
filter is necessary for fine
particulates. SCBA is for
situations where the oxygen
level may be low or

concentrations are high.

Experimental Workflow and Handling Procedures

The following diagram outlines the standard operating procedure for the safe handling of Oil

Orange SS, from preparation to disposal. Adherence to this workflow is crucial for minimizing

exposure and preventing contamination.
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Caption: Workflow for Safe Handling of Oil Orange SS
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Detailed Protocols

Spill Response:
Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.
Wear Appropriate PPE: Before cleaning, don the appropriate PPE, including a respirator.

Contain the Spill: For small spills, gently cover the solid material with an absorbent paper
dampened with 60-70% ethanol to prevent dust from becoming airborne.[1]

Collect the Material: Carefully transfer the dampened material and absorbent paper into a
sealed, labeled waste container.

Decontaminate the Area: Clean the spill area with a suitable solvent or detergent, followed
by a water rinse.

Dispose of Waste: Dispose of all contaminated materials as hazardous waste.
Disposal Plan:

All waste containing Oil Orange SS, including contaminated PPE, spill cleanup materials, and
unused product, must be treated as hazardous waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a compatible, labeled, sealed waste container. Do not mix with
incompatible waste streams.

Disposal Vendor: All waste must be disposed of through a licensed hazardous waste
disposal contractor in accordance with local, state, and federal regulations.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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» Skin Contact: Immediately wash the affected area with soap and water.[1] Remove
contaminated clothing. If irritation persists, seek medical attention.

 Inhalation: Move the person to fresh air.[1] If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them 1-2 glasses of water to dilute the chemical.[1] Seek immediate medical
attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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